Cas no 1127402-00-9 (1-cyclopentylazetidine-3-carboxylic acid)

• Product Name: 1-cyclopentylazetidine-3-carboxylic acid
• CAS No: 1127402-00-9
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5734096
• PubChem ID: 64261491
• Update Time: 2025-05-20

1-cyclopentylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL13905731
• F8883-8606
• 1-cyclopentylazetidine-3-carboxylic acid
• 1127402-00-9
• AKOS013582702
• starbld0047981

• Inchi： 1S/C9H15NO2/c11-9(12)7-5-10(6-7)8-3-1-2-4-8/h7-8H,1-6H2,(H,11,12)
• InChI Key： AZJMXGNDKLSLPZ-UHFFFAOYSA-N
• SMILES： OC(C1CN(C1)C1CCCC1)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 40.5Ų

1-cyclopentylazetidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on 1-cyclopentylazetidine-3-carboxylic acid

Recent Advances in the Study of 1-Cyclopentylazetidine-3-carboxylic Acid (CAS: 1127402-00-9)

The compound 1-cyclopentylazetidine-3-carboxylic acid (CAS: 1127402-00-9) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This azetidine derivative, characterized by a cyclopentyl substitution at the 1-position and a carboxylic acid moiety at the 3-position, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its role as a constrained amino acid analog, demonstrating its utility in peptide mimetics and small-molecule drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the conformational effects of 1-cyclopentylazetidine-3-carboxylic acid when incorporated into peptide backbones. The study revealed that this compound induces significant secondary structure stabilization, particularly in β-turn motifs, making it valuable for designing peptide-based therapeutics with enhanced metabolic stability. Nuclear magnetic resonance (NMR) analysis showed that the cyclopentyl group imposes distinct steric constraints that influence the overall molecular geometry.

Another significant development comes from recent patent filings (WO2023051234) describing the use of 1-cyclopentylazetidine-3-carboxylic acid as a key intermediate in the synthesis of novel kinase inhibitors. The patent demonstrates that derivatives of this compound exhibit selective inhibition against certain tyrosine kinases involved in oncogenic pathways, with preliminary in vitro data showing promising activity against non-small cell lung cancer cell lines.

From a synthetic chemistry perspective, recent advances in the preparation of 1-cyclopentylazetidine-3-carboxylic acid have been reported in Organic Letters (2024). The new synthetic route employs an asymmetric hydrogenation strategy that significantly improves the enantiomeric purity of the final product (ee >99%), addressing previous challenges in obtaining optically pure material. This development is particularly important for pharmaceutical applications where stereochemical purity is crucial.

Pharmacokinetic studies of 1-cyclopentylazetidine-3-carboxylic acid derivatives have shown improved metabolic stability compared to similar compounds with more flexible backbones. A 2024 study in Drug Metabolism and Disposition reported that the constrained azetidine ring significantly reduces oxidative metabolism by cytochrome P450 enzymes, leading to longer half-lives in preclinical models. These findings suggest that this scaffold may be particularly valuable for developing orally bioavailable therapeutics.

Looking forward, several research groups are exploring the application of 1-cyclopentylazetidine-3-carboxylic acid in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society National Meeting indicate that this scaffold can be effectively incorporated into proteolysis-targeting chimeras (PROTACs), potentially offering new approaches to address traditionally "undruggable" targets.

In conclusion, 1-cyclopentylazetidine-3-carboxylic acid (CAS: 1127402-00-9) represents a promising scaffold in medicinal chemistry with diverse applications ranging from peptide mimetics to small-molecule therapeutics. The recent advances in its synthesis, structural characterization, and biological evaluation underscore its growing importance in drug discovery efforts. Future research will likely focus on expanding its applications in targeted therapies and exploring its potential in additional therapeutic areas.